Cas no 2510-53-4 (Phenanthro[9,10-c]furan-1,3-dione)
2510-53-4 structure
Product Name:Phenanthro[9,10-c]furan-1,3-dione
Phenanthro[9,10-c]furan-1,3-dione Chemical and Physical Properties
Names and Identifiers
-
- Phenanthro[9,10-c]furan-1,3-dione
- RDKMLXMOKXZQMK-UHFFFAOYSA-N
- NSC29002
- DTXSID80282968
- NSC-29002
- SCHEMBL6392102
- 9,10-Phenanthrenedicarboxylic acid, anhydride
- 2510-53-4
- 9,10-Phenanthrenedicarboxylic anhydride
-
- Inchi: 1S/C16H8O3/c17-15-13-11-7-3-1-5-9(11)10-6-2-4-8-12(10)14(13)16(18)19-15/h1-8H
- InChI Key: RDKMLXMOKXZQMK-UHFFFAOYSA-N
- SMILES: O1C(C2C(C1=O)=C1C=CC=CC1=C1C=CC=CC1=2)=O
Computed Properties
- Exact Mass: 248.04734
- Monoisotopic Mass: 248.047344113g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 0
- Complexity: 378
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37
Phenanthro[9,10-c]furan-1,3-dione Related Literature
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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